Cas no 140155-06-2 (Ethanone, 1-(4-chloro-2-hydroxy-6-methoxyphenyl)-)

• Product Name: Ethanone, 1-(4-chloro-2-hydroxy-6-methoxyphenyl)-
• CAS No: 140155-06-2
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1283835
• PubChem ID: 68980804
• Update Time: 2025-04-20

Ethanone, 1-(4-chloro-2-hydroxy-6-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chloro-2-hydroxy-6-methoxyphenyl)-
• SCHEMBL4267728
• 1-(4-Chloro-2-hydroxy-6-methoxyphenyl)ethan-1-one
• 140155-06-2

• Inchi： 1S/C9H9ClO3/c1-5(11)9-7(12)3-6(10)4-8(9)13-2/h3-4,12H,1-2H3
• InChI Key： XTNQIXIOSDPNCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(C)=O)=C(C=1)OC)O

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53